Cas no 116200-82-9 (1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-13-[(1-methyl-2-oxopropylidene)amino]-,(1S,3R,4S,8aR)- (9CI))
![1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-13-[(1-methyl-2-oxopropylidene)amino]-,(1S,3R,4S,8aR)- (9CI) structure](https://ossimg.kuujia.com/scimg/116500/116200-82-9x500.png)
116200-82-9 structure
Product Name:1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-13-[(1-methyl-2-oxopropylidene)amino]-,(1S,3R,4S,8aR)- (9CI)
CAS No:116200-82-9
MF:C32H30N2O11
MW:618.587409496307
CID:208324
PubChem ID:135765036
Update Time:2025-04-19
1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-13-[(1-methyl-2-oxopropylidene)amino]-,(1S,3R,4S,8aR)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-13-[(1-methyl-2-oxopropylidene)amino]-,(1S,3R,4S,8aR)- (9CI)
- 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,3,4,8a,13-tet...
- 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-
- 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-13-[(1-methyl-2-oxopropylidene)amino]-,(1S,3R,4S,8aR)-
- Actinoplanone G
- 1H-Xantheno(4',3',2':4,5)(1,3)benzodioxino(7,6-g)isoquinoline-14,17(2H,9H)-dione, 3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-13-((1-methyl-2-oxopropylidene)amino)-, (1S-(1alpha,3alpha,4beta,8aalpha))-
- 3-hydroxy-13-{[(1Z)-2-hydroxy-1-methylprop-1-en-1-yl]amino}-1,4-dimethoxy-12-methyl-3,4,8a,9-tetrahydro-1H-chromeno[2',3':6,7][1,3]dioxino[4',5',6':4,5]naphtho[2,1-g]isoquinoline-14,15,16,17(2H,13H)-tetrone
- 116200-82-9
- 3,22,28-trihydroxy-21,24-dimethoxy-7-methyl-6-[(E)-3-oxobutan-2-ylideneamino]-14,16,19-trioxa-6-azaheptacyclo[15.11.1.02,11.04,9.013,29.018,27.020,25]nonacosa-1(29),2(11),3,7,9,17,20(25),27-octaene-5,26-dione
- 22-hydroxy-6-[[(Z)-3-hydroxybut-2-en-2-yl]amino]-21,24-dimethoxy-7-methyl-14,16,19-trioxa-6-azaheptacyclo[15.11.1.02,11.04,9.013,29.018,27.020,25]nonacosa-1,4(9),7,10,17(29),18(27),20(25)-heptaene-3,5,26,28-tetrone
- R 304F
-
- Inchi： 1S/C32H30N2O11/c1-11-6-14-7-15-8-18-21-23(19(15)25(37)20(14)32(40)34(11)33-12(2)13(3)35)27(39)24-26(38)22-17(41-4)9-16(36)28(42-5)30(22)45-31(24)29(21)44-10-43-18/h6-7,16-18,28,36-37,39H,8-10H2,1-5H3/b33-12+
- InChI Key： FQNTXMNYTUIOPY-RVDKCFQWSA-N
- SMILES： O1C2C(C(C3=C1C(C(CC3OC)O)OC)=O)=C(C1C3C(=C4C(N(C(C)=CC4=CC=3CC3C=1C=2OCO3)/N=C(/C(C)=O)\C)=O)O)O
Computed Properties
- Exact Mass: 618.185
- Monoisotopic Mass: 618.18496
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 45
- Rotatable Bond Count: 4
- Complexity: 1800
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 170
Experimental Properties
- Density: 1.57
- Boiling Point: 906.4°C at 760 mmHg
- Flash Point: 502°C
- Refractive Index: 1.701
- PSA: 170.16
1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,3,4,8a,13-tetrahydro-3,15,16-trihydroxy-1,4-dimethoxy-12-methyl-13-[(1-methyl-2-oxopropylidene)amino]-,(1S,3R,4S,8aR)- (9CI) Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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